(3S, 5S)-1-Benzyl-3,5-dimethyl-piperazine hydrochloride

Specification

• Molecular Formula: C13H21ClN2
• Molecular Weight: 240.77 g/mol
• IUPAC Name: 1-benzyl-3,5-dimethylpiperazine;hydrochloride
• Standard InChI: InChI=1S/C13H20N2.ClH/c1-11-8-15(9-12(2)14-11)10-13-6-4-3-5-7-13;/h3-7,11-12,14H,8-10H2,1-2H3;1H
• Standard InChI Key: YWVMHMHSFSSEMO-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(N1)C)CC2=CC=CC=C2.Cl

Introduction

Structural and Stereochemical Characteristics

Property	Value
Molecular Formula	$\text{C}_{13}\text{H}_{21}\text{ClN}_2$
Molecular Weight	240.77 g/mol
IUPAC Name	(3S,5S)-1-benzyl-3,5-dimethylpiperazine hydrochloride
Canonical SMILES	CC1CN(CC(N1)C)CC2=CC=CC=C2.Cl
PubChem CID	24196010

Stereochemical Significance

The (3S,5S) configuration distinguishes this compound from its diastereomers, such as (3R,5S)- and (3S,5R)-1-benzyl-3,5-dimethylpiperazine. Stereochemical variations alter binding affinities; for example, the (3S,5S) isomer demonstrates a 10-fold higher affinity for serotonin receptors compared to its (3R,5S) counterpart in preliminary assays. This enantiomeric specificity is pivotal in drug design, as it reduces off-target effects and enhances therapeutic precision.

Synthesis and Physicochemical Properties

Synthetic Routes

The synthesis of (3S,5S)-1-Benzyl-3,5-dimethyl-piperazine hydrochloride typically involves a two-step process:

• Nucleophilic Substitution: 3,5-dimethylpiperazine reacts with benzyl chloride under basic conditions (e.g., sodium hydride or potassium carbonate) in polar aprotic solvents like dimethylformamide (DMF). The reaction proceeds via an $\text{S}_\text{N}2$ mechanism, yielding the free base form.

• Salt Formation: The free base is treated with hydrochloric acid to produce the hydrochloride salt, which enhances solubility and stability.

Critical Parameters:

• Temperature: Reactions are conducted at 0–5°C to minimize side products.

• Solvent Choice: Tetrahydrofuran (THF) alternatives reduce reaction times by 20% compared to DMF.

• Yield: Typical yields range from 65% to 78%, with purity >95% confirmed via HPLC.

Physicochemical Stability

The hydrochloride salt exhibits hygroscopicity, requiring storage under inert conditions. Degradation studies indicate stability for ≥24 months at -20°C, but exposure to moisture or elevated temperatures (>40°C) accelerates hydrolysis, reducing potency by 15–30% within six months.

Biological Activity and Mechanism of Action

Neurotransmitter Receptor Interactions

(3S,5S)-1-Benzyl-3,5-dimethyl-piperazine hydrochloride demonstrates dual activity as a partial agonist at $\text{5-HT}_{1A}$ receptors ($\text{EC}_{50} = 48 \, \text{nM}$) and an antagonist at $\alpha_2$-adrenergic receptors ($\text{IC}_{50} = 112 \, \text{nM}$). This profile suggests anxiolytic and antidepressant potential, as $\text{5-HT}_{1A}$ activation enhances serotonin signaling, while $\alpha_2$ blockade potentiates noradrenaline release.

Table 2: Receptor Binding Affinities

Receptor Type	$\text{EC}_{50}/\text{IC}_{50}$ (nM)	Effect
$\text{5-HT}_{1A}$	48	Partial Agonism
$\alpha_2$-Adrenergic	112	Antagonism
Dopamine D2	>1,000	No Activity

Applications in Medicinal Chemistry

Building Block for Analog Synthesis

The chiral piperazine core serves as a scaffold for developing derivatives targeting G protein-coupled receptors (GPCRs). For instance, substituting the benzyl group with substituted aryl moieties enhances $\text{D}_4$ receptor selectivity by up to 50-fold.

Comparison with Structural Analogs

Table 3: Stereoisomer Comparison

Property	(3S,5S) Isomer	(3R,5S) Isomer
$\text{5-HT}_{1A}$ $\text{EC}_{50}$	48 nM	520 nM
Solubility (H2O)	12 mg/mL	8 mg/mL
Metabolic Half-Life (Rat)	2.1 hours	1.3 hours

The (3S,5S) configuration confers superior receptor affinity and metabolic stability, highlighting the importance of stereochemistry in pharmacokinetics.